Methyl 3-Cyano-5-fluorobenzoate
Cat. No. B155767
M. Wt: 179.15 g/mol
InChI Key: YZDWAFGKJVAXAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:1](#[N:2])[c:3]1[cH:4][c:5]([C:6](=[O:7])[O:8][CH3:9])[cH:10][c:11]([F:13])[cH:12]1.[CH3:14][CH2:15][OH:16].[O:17]1[CH2:18][CH2:19][CH2:20][CH2:21]1>>[C:1](#[N:2])[c:3]1[cH:4][c:5]([CH2:6][OH:7])[cH:10][c:11]([F:13])[cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COC(=O)c1cc(F)cc(C#N)c1
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
N#Cc1cc(F)cc(CO)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
